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Compound of Interest

Compound Name: 2-Cyclopentyloxy-benzaldehyde

Cat. No.: B136491

Essential Safety and Handling Guide for 2-
Cyclopentyloxy-benzaldehyde

This document provides immediate, essential safety and logistical information for the handling
of 2-Cyclopentyloxy-benzaldehyde (CAS No: 145742-38-7). The following procedures and
data are intended for researchers, scientists, and drug development professionals to ensure
safe laboratory operations and proper disposal.

Hazard Identification and Safety Data Summary

2-Cyclopentyloxy-benzaldehyde is classified as an irritant and is harmful if swallowed.[1][2]
Adherence to strict safety protocols is mandatory to prevent exposure and ensure a safe
working environment.

GHS Hazard Statements: H302, H315, H319, H335.

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

GHS Pictogram: GHS07 (Exclamation Mark).
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Property Value

CAS Number 145742-38-7[2][3]

Molecular Formula C12H1402[2][3]

Molecular Weight 190.24 g/mol [2][3]

Hazard Class Acute toxicity, Oral (Category 4)[1]
Appearance Light beige clear liquid[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for handling this chemical. The type of protective
equipment must be selected according to the concentration and amount of the dangerous
substance at the specific workplace.[1] The minimum required PPE is outlined below.
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety glasses or
goggles. A face shield should
be worn where there is a risk

of splashing.[1]

Protects against eye irritation
or serious eye damage from

splashes.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
Gloves must be inspected prior
to use.[1][5][6]

Prevents skin contact and
irritation. Use proper glove
removal technique to avoid

contamination.[1]

Body Protection

A fully buttoned laboratory
coat. A chemical-resistant
apron or a complete suit may
be required for larger
quantities.[1][7]

Protects against accidental

spills and skin exposure.

Respiratory Protection

Use in a well-ventilated area. If
risk assessment shows air-
purifying respirators are
necessary, use a full-face
respirator with appropriate
cartridges (e.g., type ABEK
(EN 14387)).[1]

Prevents respiratory tract

irritation from vapors or mists.

Operational and Disposal Plans

Adherence to a strict operational plan is essential for safe handling and disposal.

Experimental Protocol: Safe Handling Procedure

e Preparation: Before handling, ensure all necessary PPE is correctly worn. Work should be

conducted in a well-ventilated area, such as a chemical fume hood.[8][9] Keep the container

tightly closed when not in use.[5][10]

» Handling: Avoid contact with skin, eyes, and clothing.[11] Avoid breathing vapors or mist.[1]

Do not eat, drink, or smoke in the handling area.[10][12]
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o After Handling: Wash hands and any exposed skin thoroughly with soap and water upon
completion of work.[1] Decontaminate the work area and any used equipment.

Emergency and Spill Management

o Spill Cleanup: In case of a spill, use personal protective equipment as indicated for handling.
[1] Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or
earth.[1] Collect the absorbed material and place it into a suitable, labeled container for
disposal.[1]

o First Aid:
o If Swallowed: Rinse mouth and call a doctor.[12]

o In Case of Skin Contact: Take off contaminated clothing and wash the skin with plenty of
soap and water.[12]

o In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[2]

Disposal Plan

Chemical waste must be managed in accordance with all applicable institutional, local, and
national regulations.

o Waste Collection: Collect all waste containing 2-Cyclopentyloxy-benzaldehyde, including
contaminated consumables like gloves and absorbent materials, in a designated and clearly
labeled waste container.

o Container Management: The waste container must be made of a compatible material, kept
securely closed when not in use, and stored in a designated, safe location.

o Disposal: Dispose of the chemical waste through a licensed chemical waste disposal
service.[8][9] Do not dispose of it down the drain or into the environment.[8]

Process Visualization
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The following workflow diagram outlines the key steps for the safe handling of 2-
Cyclopentyloxy-benzaldehyde, from initial preparation to final disposal.

1. Preparation
- Don PPE
- Verify fume hood function

y

2. Chemical Handling
- Work in fume hood
- Avoid contact & inhalation

1
l
If {spill occurs

y

Spill Management
- Absorb with inert material
- Collect for disposal

v v

3. Waste Collection
- Segregate waste
- Use labeled containers

i

4. Decontamination
- Clean work surfaces
- Wash hands thoroughly

5. Final Disposal

- Store waste safely
- Arrange for licensed disposal
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Click to download full resolution via product page

Caption: Workflow for handling 2-Cyclopentyloxy-benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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